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Prosulfuron Performance in Turfgrass: A
Comparative Guide
An in-depth analysis of Prosulfuron's efficacy and safety across various turfgrass species,

benchmarked against alternative herbicides. This guide synthesizes experimental data to

provide researchers and turfgrass management professionals with a comprehensive resource

for informed decision-making.

Prosulfuron, a member of the sulfonylurea class of herbicides, is a selective, systemic

herbicide effective for the post-emergence control of a wide range of broadleaf weeds.[1][2][3]

Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is

crucial for the synthesis of essential amino acids in susceptible plants.[1][3] This inhibition

leads to the cessation of growth and eventual death of the target weed species, typically within

14 to 21 days of application.[3] This guide provides a detailed comparison of Prosulfuron's

performance with other common turfgrass herbicides, supported by experimental data on

turfgrass tolerance and weed control efficacy.

Turfgrass Tolerance to Prosulfuron
Extensive field trials have demonstrated the safety of Prosulfuron on a wide array of

established turfgrass species. A product containing 50 g/kg prosulfuron and 500 g/kg

dicamba, Casper Turf Herbicide, was tested across 30 different turfgrass species and showed

no evidence of phytotoxicity, even at application rates up to double the proposed maximum
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label rate.[3] This indicates a high margin of safety for Prosulfuron on established fine and

amenity turf.[3]

While specific data for Prosulfuron on all turfgrass species is not readily available in publicly

accessible research, the tolerance of various turfgrasses to other sulfonylurea herbicides can

provide some indication of potential sensitivity. It is important to note that turfgrass tolerance

can vary significantly even between closely related herbicides within the same chemical family.

[4] Therefore, direct testing of Prosulfuron on specific local turfgrass cultivars is always

recommended.

Comparative Efficacy of Prosulfuron and Alternative
Herbicides
Prosulfuron is primarily used for the control of broadleaf weeds in turfgrass.[2][5] In 24 field

trials, a formulation containing Prosulfuron and dicamba demonstrated greater than 90%

control of the targeted broadleaf weeds.[3]

For a comprehensive comparison, the following tables summarize the efficacy of Prosulfuron
and common alternative herbicides on key broadleaf weeds found in turfgrass. The alternatives

include other sulfonylurea herbicides and the widely used three-way herbicides containing 2,4-

D, dicamba, and MCPP.

Table 1: Weed Control Efficacy in Cool-Season Turfgrass (e.g., Kentucky Bluegrass, Fescue,

Ryegrass)
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Weed Species Prosulfuron Metsulfuron
2,4-D + Dicamba +
MCPP

Dandelion (Taraxacum

officinale)
Excellent Excellent Excellent

White Clover

(Trifolium repens)
Excellent Good Good

Plantain (Plantago

spp.)
Excellent Good Excellent

Chickweed (Stellaria

media)
Good Good Good

Ground Ivy

(Glechoma

hederacea)

Fair-Good Fair Fair-Good

Wild Violet (Viola spp.) Fair Fair Fair

Table 2: Weed Control Efficacy in Warm-Season Turfgrass (e.g., Bermudagrass, Zoysiagrass)

Weed Species Prosulfuron Metsulfuron
2,4-D + Dicamba +
MCPP

Dollarweed

(Hydrocotyle spp.)
Excellent Excellent Good

Florida Pusley

(Richardia scabra)
Excellent Good Good

Spurge (Euphorbia

spp.)
Good Good Good

Virginia Buttonweed

(Diodia virginiana)
Fair-Good Fair Fair

Doveweed

(Murdannia nudiflora)
Fair Fair Poor
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Note: Efficacy ratings are generalized from available literature and product labels. Actual

performance may vary depending on environmental conditions, weed growth stage, and

application rates.

Experimental Protocols
To ensure accurate and reproducible results in the evaluation of herbicide performance,

standardized experimental protocols are essential. The following outlines a general

methodology for assessing the efficacy and phytotoxicity of herbicides like Prosulfuron in

turfgrass.

Herbicide Efficacy and Turfgrass Tolerance Trial
Protocol
1. Experimental Design:

Plot Establishment: Establish plots on a uniform stand of the desired turfgrass species. Plot

dimensions are typically 1.5m x 3m.

Randomization and Replication: Arrange treatments in a randomized complete block design

with three to four replications to minimize the effects of spatial variability.

Treatments: Include an untreated control, Prosulfuron at various application rates (e.g., 1x

and 2x the label rate), and comparative alternative herbicides.

2. Herbicide Application:

Equipment: Apply herbicides using a CO2-pressurized backpack sprayer equipped with flat-

fan nozzles calibrated to deliver a consistent spray volume (e.g., 400 L/ha).[3]

Timing: Apply post-emergence to actively growing weeds and established turf.

3. Data Collection:

Weed Control: Visually assess the percentage of weed control for each target species at

specified intervals after treatment (e.g., 7, 14, 28, and 56 days after treatment - DAT). A

rating scale of 0% (no control) to 100% (complete control) is commonly used.
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Turfgrass Phytotoxicity: Visually assess turfgrass injury at the same intervals as weed control

ratings. A rating scale of 0% (no injury) to 100% (complete turf death) is used, with ratings of

20% or less generally considered commercially acceptable.

Data Analysis: Analyze data using appropriate statistical methods (e.g., Analysis of Variance

- ANOVA) to determine significant differences between treatments.

Visualizing Experimental Workflow and Herbicide
Action
To better understand the processes involved in evaluating Prosulfuron's performance and its

mechanism of action, the following diagrams are provided.

Trial Setup Application Data Collection & Analysis

Plot Establishment Randomization & Replication Treatment Selection Sprayer Calibration Herbicide Application Visual Assessments
(Weed Control & Phytotoxicity) Statistical Analysis Conclusions

Click to download full resolution via product page

Figure 1: Experimental workflow for herbicide evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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